Cas no 2168355-70-0 (7-ethyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione)

7-ethyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione structure
2168355-70-0 structure
Product Name:7-ethyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione
CAS No:2168355-70-0
MF:C9H17NO3S
MW:219.301181554794
CID:5825231
PubChem ID:165961896
Update Time:2025-10-20

7-ethyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione Chemical and Physical Properties

Names and Identifiers

    • 7-ethyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione
    • 7-ethyl-6-oxa-2lambda6-thia-10-azaspiro[4.5]decane-2,2-dione
    • EN300-1278719
    • 2168355-70-0
    • Inchi: 1S/C9H17NO3S/c1-2-8-3-5-10-9(13-8)4-6-14(11,12)7-9/h8,10H,2-7H2,1H3
    • InChI Key: DACADCVRJLNHIC-UHFFFAOYSA-N
    • SMILES: S1(CCC2(C1)NCCC(CC)O2)(=O)=O

Computed Properties

  • Exact Mass: 219.09291458g/mol
  • Monoisotopic Mass: 219.09291458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 63.8Ų

7-ethyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1278719-0.05g
7-ethyl-6-oxa-2lambda6-thia-10-azaspiro[4.5]decane-2,2-dione
2168355-70-0
0.05g
$1308.0 2023-05-23
Enamine
EN300-1278719-0.1g
7-ethyl-6-oxa-2lambda6-thia-10-azaspiro[4.5]decane-2,2-dione
2168355-70-0
0.1g
$1371.0 2023-05-23
Enamine
EN300-1278719-0.25g
7-ethyl-6-oxa-2lambda6-thia-10-azaspiro[4.5]decane-2,2-dione
2168355-70-0
0.25g
$1432.0 2023-05-23
Enamine
EN300-1278719-0.5g
7-ethyl-6-oxa-2lambda6-thia-10-azaspiro[4.5]decane-2,2-dione
2168355-70-0
0.5g
$1495.0 2023-05-23
Enamine
EN300-1278719-1.0g
7-ethyl-6-oxa-2lambda6-thia-10-azaspiro[4.5]decane-2,2-dione
2168355-70-0
1g
$1557.0 2023-05-23
Enamine
EN300-1278719-2.5g
7-ethyl-6-oxa-2lambda6-thia-10-azaspiro[4.5]decane-2,2-dione
2168355-70-0
2.5g
$3051.0 2023-05-23
Enamine
EN300-1278719-5.0g
7-ethyl-6-oxa-2lambda6-thia-10-azaspiro[4.5]decane-2,2-dione
2168355-70-0
5g
$4517.0 2023-05-23
Enamine
EN300-1278719-10.0g
7-ethyl-6-oxa-2lambda6-thia-10-azaspiro[4.5]decane-2,2-dione
2168355-70-0
10g
$6697.0 2023-05-23
Enamine
EN300-1278719-50mg
7-ethyl-6-oxa-2lambda6-thia-10-azaspiro[4.5]decane-2,2-dione
2168355-70-0
50mg
$888.0 2023-10-01
Enamine
EN300-1278719-100mg
7-ethyl-6-oxa-2lambda6-thia-10-azaspiro[4.5]decane-2,2-dione
2168355-70-0
100mg
$930.0 2023-10-01

7-ethyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione Related Literature

Additional information on 7-ethyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione

Research Brief on 7-ethyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione (CAS: 2168355-70-0): Recent Advances and Applications

The compound 7-ethyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione (CAS: 2168355-70-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This spirocyclic compound, characterized by its heteroatom-rich framework, has been the subject of several studies aimed at exploring its biological activity, synthetic pathways, and pharmacological properties. The following research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in drug discovery and development.

Recent studies have highlighted the potential of 7-ethyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione as a scaffold for designing novel enzyme inhibitors. Its spirocyclic core, which incorporates oxygen, sulfur, and nitrogen atoms, offers a versatile platform for interactions with biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of certain kinases involved in inflammatory pathways, suggesting its utility in treating autoimmune disorders. The compound's ability to modulate protein-protein interactions has also been explored, with preliminary data indicating promising activity in disrupting pathological signaling cascades.

From a synthetic chemistry perspective, advancements have been made in the efficient production of 7-ethyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione. Researchers have developed optimized routes that improve yield and purity while reducing the number of synthetic steps. Notably, a team at the University of Cambridge reported a novel catalytic asymmetric synthesis method in 2024, enabling the production of enantiomerically pure forms of the compound. This breakthrough is particularly significant for pharmaceutical applications, where chirality often plays a crucial role in biological activity and drug safety profiles.

Pharmacokinetic studies of 7-ethyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione have revealed favorable absorption and distribution characteristics in animal models. Its metabolic stability and low toxicity profile make it an attractive candidate for further development. However, challenges remain in optimizing its solubility and bioavailability, which are currently the focus of formulation research. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, with potential indications ranging from neurological disorders to oncology applications.

Looking forward, the unique structural features of 7-ethyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione continue to inspire innovative research directions. Computational modeling studies predict that modifications to its core structure could yield compounds with enhanced selectivity and potency. As the understanding of its mechanism of action deepens, this compound class may offer new opportunities for addressing unmet medical needs. The coming years are likely to see increased translational research efforts aimed at bringing derivatives of this promising scaffold into clinical trials.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd